molecular formula C12H12N2O B8795662 3-Methoxy-4-methyl-6-phenylpyridazine

3-Methoxy-4-methyl-6-phenylpyridazine

Cat. No.: B8795662
M. Wt: 200.24 g/mol
InChI Key: CWVWTDQVRHUWPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-4-methyl-6-phenylpyridazine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

3-methoxy-4-methyl-6-phenylpyridazine

InChI

InChI=1S/C12H12N2O/c1-9-8-11(13-14-12(9)15-2)10-6-4-3-5-7-10/h3-8H,1-2H3

InChI Key

CWVWTDQVRHUWPR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NN=C1OC)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium methoxide (243 g) is cautiously added to a solution of 3-chloro-4-methyl-6-phenylpyridazine (307 g, 1.5 mol) in 3.4 L of methanol. The mixture is heated to refluxing temperature for approximately eight hours under an atmosphere of nitrogen and then poured into water (4.5 L). The resulting precipitate is collected, washed with water, and dried to give 270 g (90%) of product with a melting point of 62°-64° C.
Name
Sodium methoxide
Quantity
243 g
Type
reactant
Reaction Step One
Quantity
307 g
Type
reactant
Reaction Step One
Quantity
3.4 L
Type
solvent
Reaction Step One
Name
Quantity
4.5 L
Type
reactant
Reaction Step Two
Yield
90%

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